Cas no 7007-11-6 (2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid)
7007-11-6 structure
Product Name:2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid
CAS No:7007-11-6
MF:C9H14N2O2
MW:182.219662189484
CID:1070837
PubChem ID:5230535
Update Time:2025-04-20
2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid
- 2-(3,5-dimethylpyrazolyl)butanoic acid
- AC1NQXU2
- AG-A-29446
- CTK6C9088
- MolPort-000-183-314
- SBB009404
- 2-(3,5-Dimethyl-1H-pyrazol-1-yl)butanoicacid
- CS-0335857
- AKOS000300153
- 957491-07-5
- 7007-11-6
- DTXSID60411754
- 2-(3,5-Dimethyl-1H-pyrazol-1-yl)butanoic acid
- AKOS016054914
- 2-(3,5-dimethylpyrazol-1-yl)butanoic acid
-
- Inchi: 1S/C9H14N2O2/c1-4-8(9(12)13)11-7(3)5-6(2)10-11/h5,8H,4H2,1-3H3,(H,12,13)
- InChI Key: CONQUOLOKOQXAX-UHFFFAOYSA-N
- SMILES: OC(C(CC)N1C(C)=CC(C)=N1)=O
Computed Properties
- Exact Mass: 182.10562
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
7007-11-6 (2-(3,5-Dimethyl-pyrazol-1-yl)-butyric acid) Related Products
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